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Introduction

BMS-986142 is a potent and highly selective, reversible small-molecule inhibitor of Bruton's
tyrosine kinase (BTK).[1][2] BTK is a critical intracellular signaling enzyme in various
hematopoietic cells, excluding T cells and terminally differentiated plasma cells.[3] It plays a
key role in multiple pathways implicated in the pathophysiology of rheumatoid arthritis (RA) and
other autoimmune diseases.[1][4] These pathways include B cell receptor (BCR) signaling, Fc-
gamma receptor (FcyR)-mediated activation of monocytes and macrophages, and RANK-L-
induced osteoclastogenesis, which contributes to bone erosion in RA.[1][4][5] By inhibiting
BTK, BMS-986142 has demonstrated robust efficacy in murine models of RA, such as
collagen-induced arthritis (CIA) and collagen antibody-induced arthritis (CAIA), making it a
subject of significant interest for clinical investigation.[1][2]

These application notes provide detailed protocols for the use of BMS-986142 in a murine
collagen-induced arthritis model, along with a summary of reported efficacy data.
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Data Presentation

Table 1: Efficacy of BMS-986142 Monotherapy in Murine
Arthritis Models
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Table 2: Efficacy of BMS-986142 in Combination Therapy
in the CIA Model

L BMS-986142 Dose o
Combination Result (% inhibition
(mgl/kg, oral, once Outcome Measure .
Agents daily) vs. vehicle)
aily
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Signaling Pathway and Experimental Workflow
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Caption: BMS-986142 inhibits BTK, blocking key pathways in arthritis.

Day 0: Immunization

Primary Immunization:
Bovine Type Il Collagen in
Complete Freund's Adjuvant (CFA)

Start Prophylactic Dosing

Daily Teatment

Oral Gavage:
Vehicle or BMS-986142
(e.g., 4, 10, 30 mg/kg)

Day 21:|Booster

Booster Immunization:
Bovine Type Il Collagen in
Incomplete Freund's Adjuvant (IFA)

Onset of Disease

Disease Monitoring

Clinical Scoring of Arthritis
(Starting ~Day 21, 2-3 times/week)

Study Endpointj(e.g., Day 36-42)

Terminal Analysis:
- Histology of Joints

- Serum Anti-Collagen Antibodies
- Paw Swelling Measurement
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Caption: Experimental workflow for a preventative CIA study.

Experimental Protocols

Materials and Reagents
e Animals: Male DBA/1 mice, 7-9 weeks old.

o Collagen: Bovine Type Il Collagen solution (e.g., 4 mg/mL in 0.01 N acetic acid).
e Adjuvants:

o Complete Freund's Adjuvant (CFA) containing Mycobacterium tuberculosis.

o Incomplete Freund's Adjuvant (IFA).

 BMS-986142: To be formulated in a suitable vehicle for oral administration (e.g.,
EtOH: TPGS:PEG300, 5:5:90).

» Anesthetics: Ketamine/Xylazine solution or Isoflurane.
» Syringes (glass for emulsion, insulin for injection), needles (18G, 27G).

o Emulsification equipment (e.g., two-syringe system with a stopcock).

Protocol 1: Induction of Collagen-Induced Arthritis (CIA)

This protocol is for inducing arthritis in highly susceptible DBA/1 mice.
o Preparation of Collagen Emulsion (Day 0):

o Prepare a working solution of bovine type Il collagen at 2 mg/mL by diluting the 4 mg/mL
stock with sterile 0.01 N acetic acid.

o To create the emulsion, mix equal volumes of the 2 mg/mL collagen solution and CFA. For
example, for 10 mice (0.1 mL each + overage), mix 0.7 mL of collagen solution with 0.7 mL
of CFA.
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o Emulsify the mixture until a stable, thick emulsion is formed (a drop should not disperse in
water). This is typically done by passing the mixture repeatedly between two glass
syringes connected by a stopcock.

e Primary Immunization (Day 0):
o Anesthetize each mouse.

o Inject 0.1 mL of the collagen/CFA emulsion subcutaneously at the base of the tail. Ensure
the injection is subcutaneous and not into a tail vein.

e Booster Immunization (Day 21):

o Prepare a second emulsion by mixing equal volumes of the 2 mg/mL collagen solution and
IFA.

o Anesthetize each mouse.

o Inject 0.1 mL of the collagen/IFA emulsion subcutaneously at a different site on the tail
from the primary injection.

e Monitoring Arthritis Development:

o Begin clinical assessment of arthritis around day 21, just before the booster shot, and
continue 2-3 times per week until the study endpoint.

o Score each paw based on a scale of 0-4 (0 = normal; 1 = mild swelling/erythema of one
joint; 2 = moderate swelling/erythema; 3 = severe swelling/erythema of the entire paw; 4 =
maximal inflammation with joint deformity/ankylosis). The maximum score per mouse is
16.

Protocol 2: Administration of BMS-986142 (Preventative
Dosing)

This protocol describes a preventative treatment regimen where BMS-986142 is administered
before the onset of clinical signs.

e Drug Preparation:
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o Prepare the vehicle and the required concentrations of BMS-986142 (e.g., 4, 10, 30
mg/kg) in the vehicle. It is recommended to prepare fresh solutions daily.

e Dosing Schedule:

o Begin daily oral administration of BMS-986142 or vehicle on Day 0, immediately following
the primary immunization.

o Continue daily dosing throughout the study until the designated endpoint (e.g., Day 36-
42).

e Administration:

o Administer the prepared solution via oral gavage at a consistent time each day. The
volume administered will depend on the mouse's body weight and the concentration of the
dosing solution.

Protocol 3: Therapeutic Dosing of BMS-986142

This protocol is designed to assess the efficacy of BMS-986142 on established disease.
e Induction and Monitoring:
o Induce arthritis as described in Protocol 1.

o Monitor mice for the onset of clinical arthritis, which typically occurs after the Day 21
booster.

e Initiation of Dosing:

o Begin daily oral administration of BMS-986142 or vehicle (e.g., 2, 4, 25 mg/kg) on Day 21,
at the time of the booster immunization, or when mice reach a predetermined clinical
score (e.g., a score of 2).

e Dosing and Monitoring:

o Continue daily dosing and clinical scoring until the study endpoint.
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Endpoint Analysis

At the conclusion of the study, further analysis can be performed to assess the efficacy of
BMS-986142:

 Histopathology: Collect hind paws, fix in formalin, decalcify, and embed in paraffin. Sections
can be stained with Hematoxylin and Eosin (H&E) to assess inflammation, synovial
hyperplasia, and with Safranin O to evaluate cartilage damage and bone resorption.

» Serology: Collect blood at termination to measure serum levels of anti-collagen type II
antibodies (IgG, 1gG1, 1gG2a) by ELISA.

» Paw Swelling: Measure paw thickness or volume using calipers or a plethysmometer
throughout the study.

e Micro-CT: Perform micro-computed tomography scans on the hind paws to quantify bone
erosion and changes in bone mineral density.[1]

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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